1-Carboxy-1'-[(dimethylamino)carbonyl]ferrocene

• Molecular Formula: C14H15FeNO3-6
• Molecular Weight: 301.12 g/mol
• IUPAC Name: cyclopentanecarboxylic acid;N,N-dimethylcyclopenta-1,3-diene-1-carboxamide;iron
• InChI: InChI=1S/C8H10NO.C6H5O2.Fe/c1-9(2)8(10)7-5-3-4-6-7;7-6(8)5-3-1-2-4-5;/h3-6H,1-2H3;1-4H,(H,7,8);/q-1;-5
• InChI Key: HGUOWKKJSGHCMV-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)C1=CC=C[CH-]1.[CH-]1[CH-][CH-][C-]([CH-]1)C(=O)O.[Fe]
• Canonical SMILES: CN(C)C(=O)[C-]1C=CC=C1.[CH-]1[CH-][CH-][C-]([CH-]1)C(=O)O.[Fe]
• synonyms: 1-carboxy-1'-((dimethylamino)carbonyl)ferrocene; 1-CDMAC-ferrocene

Description

1'-(dimethylcarbamoyl)ferrocene-1-carboxylic acid is a ferrocene inhibitor of the synthetic exo Diels-Alderase catalytic antibody 13G5, where the (dimethylamino)carbonyl group represents the dienophile and the carboxyl group represents the side chain of the diene. It has a role as an inhibitor. It is a member of ferrocenes and a metallocene. It derives from a hydride of a ferrocene.

Scientific Research Applications

Synthesis and Electrochemical Studies

• A general method has been described for the preparation of 1,1′-bis(N,N-dimethylamino)metallocenes, including ferrocene derivatives, showcasing the influence of the dimethylamino donor substituent on their redox potential, which is significant for electrochemical applications (Stahl et al., 1984).
• An in-depth electrochemical investigation has been conducted on the carbodiimide coupling reactions on a carboxylic acid-functionalized self-assembled monolayer using aminoferrocene as an electroactive indicator. This study provides insights into the surface attachment chemistry relevant for biosensing applications (Booth et al., 2015).

Coordination Chemistry and Catalysis

• Studies have focused on the synthesis and coordination of ferrocene phosphinocarboxamides as ligands for palladium, which have implications for catalytic applications, particularly in cross-coupling reactions (Kühnert et al., 2007).
• Research on stereoselective methylation of ferrocene derivatives has led to insights into their structural characteristics and potential uses in asymmetric catalysis (Lamač et al., 2007).

Structural Characterization and Material Science

• The influence of steric hindrance on the lithiation of ferrocenylalkylamines has been explored, contributing to the understanding of the structural features of ferrocene derivatives and their applications in material science (Deus et al., 1990).
• Multi-site coordination of ferrocenylamido-naphthyridine conjugates has been studied, revealing their potential in creating multifunctional materials with applications ranging from catalysis to sensing (Sadhukhan et al., 2010).